Cas no 61335-97-5 (5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
• CAS No: 61335-97-5
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 483510
• PubChem ID: 13010151
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
• methyl 2-[4-(dimethylamino)phenyl]-1,3-thiazole-5-carboxylate
• 61335-97-5
• DTXSID50514945
• AKOS019140064

• Inchi： 1S/C13H14N2O2S/c1-15(2)10-6-4-9(5-7-10)12-14-8-11(18-12)13(16)17-3/h4-8H,1-3H3
• InChI Key： DNMDHNYXWNXBIR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 42.43